Cas no 1798459-30-9 (3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea)

• Product Name: 3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea
• CAS No: 1798459-30-9
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5375632
• Update Time: 2025-08-05

3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxy-4,6-dimethyl-5-pyrimidinyl)-N′-(2-ethylphenyl)urea
• 3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea

• Inchi： 1S/C17H22N4O2/c1-5-13-9-7-8-10-14(13)20-16(22)21-15-11(3)18-17(23-6-2)19-12(15)4/h7-10H,5-6H2,1-4H3,(H2,20,21,22)
• InChI Key： PIZLPILTPKIGSZ-UHFFFAOYSA-N
• SMILES： N(C1=C(C)N=C(OCC)N=C1C)C(NC1=CC=CC=C1CC)=O

Experimental Properties

• Density: 1.199±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea

3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea (CAS No. 1798459-30-9): An Emerging Compound in Medicinal Chemistry

3-(2-Ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea (CAS No. 1798459-30-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This urea derivative belongs to a class of compounds known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea is characterized by a urea linkage between a substituted pyrimidine and a phenyl ring. The presence of the ethoxy and dimethyl groups on the pyrimidine ring, along with the ethyl substitution on the phenyl ring, imparts distinct physicochemical properties to the molecule. These structural features contribute to its high solubility in organic solvents and its ability to interact with various biological targets.

The synthesis of 3-(2-ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea typically involves a multi-step process. One common approach is the reaction of 2-ethoxy-4,6-dimethylpyrimidine with 2-ethylphenyl isocyanate under appropriate conditions. This reaction can be optimized by varying parameters such as temperature, solvent, and catalyst to achieve high yields and purity. Recent studies have explored alternative synthetic routes to improve efficiency and reduce environmental impact, making this compound more accessible for large-scale production.

In terms of biological activities, 3-(2-Ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea has shown promising results in various assays. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has demonstrated that 3-(2-Ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea possesses anti-cancer activity against several cancer cell lines. It has been shown to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anti-cancer properties, 3-(2-Ethoxy-4,6-dimethylpyrimidin-5-yl)-1-(2-ethylphenyl)urea has also been investigated for its anti-viral activity. Studies have shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This broad-spectrum activity makes it an attractive candidate for further exploration in the development of antiviral drugs.

The pharmacokinetic properties of 3-(2-Ethoxy-4,6-dimethylpyrimidin-5-y l)-1-(2 -eth ylph en yl)u rea have also been studied extensively. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Preclinical studies have demonstrated that it can be effectively absorbed orally and distributed throughout the body, with minimal toxicity observed at therapeutic doses.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Ethoxy -4 ,6 -dim eth ylpy rim idin -5 -y l)-1 -( 2 -et h ylph en yl )u rea. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3 -( 2 -et hoxy -4 ,6 -dim eth ylpy rim idin -5 -y l)-1 -( 2 -et h ylph en yl )u rea (CAS No. 1798459 -30 -9 ) represents an exciting advancement in medicinal chemistry with its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and optimize its therapeutic potential. As more data becomes available from clinical trials, this compound may emerge as a valuable tool in the treatment of various diseases.